N-(3,4-dimethylphenyl)-2-[3-(pyridin-2-ylmethoxy)piperidin-1-yl]acetamide

• IUPAC Name: N-(3,4-dimethylphenyl)-2-[3-(pyridin-2-ylmethoxy)piperidin-1-yl]acetamide
• InChI: InChI=1S/C21H27N3O2/c1-16-8-9-18(12-17(16)2)23-21(25)14-24-11-5-7-20(13-24)26-15-19-6-3-4-10-22-19/h3-4,6,8-10,12,20H,5,7,11,13-15H2,1-2H3,(H,23,25)
• InChI Key: VHEUTXQQRXWKHS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CN2CCCC(C2)OCC3=CC=CC=N3)C
• Molecular Formula: C21H27N3O2
• Molecular Weight: 353.5 g/mol

Description

N-(3,4-dimethylphenyl)-2-[3-(pyridin-2-ylmethoxy)piperidin-1-yl]acetamide, also known as DMPPA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DMPPA is a member of the piperidine class of compounds and has been synthesized using various methods.

Scientific Research Applications

N-(3,4-dimethylphenyl)-2-[3-(pyridin-2-ylmethoxy)piperidin-1-yl]acetamide has potential applications in various fields, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, N-(3,4-dimethylphenyl)-2-[3-(pyridin-2-ylmethoxy)piperidin-1-yl]acetamide has been used as a tool to study the function of the dopamine D2 receptor. N-(3,4-dimethylphenyl)-2-[3-(pyridin-2-ylmethoxy)piperidin-1-yl]acetamide has also been investigated for its potential use as a treatment for drug addiction. In pharmacology, N-(3,4-dimethylphenyl)-2-[3-(pyridin-2-ylmethoxy)piperidin-1-yl]acetamide has been studied for its potential use as a therapeutic agent for various diseases, including cancer and Alzheimer's disease. In medicinal chemistry, N-(3,4-dimethylphenyl)-2-[3-(pyridin-2-ylmethoxy)piperidin-1-yl]acetamide has been used as a lead compound for the development of new drugs.

Mechanism of Action

N-(3,4-dimethylphenyl)-2-[3-(pyridin-2-ylmethoxy)piperidin-1-yl]acetamide acts as a partial agonist at the dopamine D2 receptor. It binds to the receptor and activates it to a lesser extent than the endogenous ligand dopamine. N-(3,4-dimethylphenyl)-2-[3-(pyridin-2-ylmethoxy)piperidin-1-yl]acetamide also acts as an antagonist at the serotonin 5-HT2A receptor. The exact mechanism of action of N-(3,4-dimethylphenyl)-2-[3-(pyridin-2-ylmethoxy)piperidin-1-yl]acetamide is not fully understood, but it is thought to modulate the activity of the dopamine system in the brain.
Biochemical and Physiological Effects:
N-(3,4-dimethylphenyl)-2-[3-(pyridin-2-ylmethoxy)piperidin-1-yl]acetamide has been shown to have various biochemical and physiological effects. In animal studies, N-(3,4-dimethylphenyl)-2-[3-(pyridin-2-ylmethoxy)piperidin-1-yl]acetamide has been shown to increase dopamine release in the striatum and nucleus accumbens. N-(3,4-dimethylphenyl)-2-[3-(pyridin-2-ylmethoxy)piperidin-1-yl]acetamide has also been shown to decrease drug-seeking behavior in rats trained to self-administer cocaine. In addition, N-(3,4-dimethylphenyl)-2-[3-(pyridin-2-ylmethoxy)piperidin-1-yl]acetamide has been shown to have neuroprotective effects in animal models of Parkinson's disease and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of N-(3,4-dimethylphenyl)-2-[3-(pyridin-2-ylmethoxy)piperidin-1-yl]acetamide is its selectivity for the dopamine D2 receptor. This selectivity allows researchers to study the function of this receptor in isolation. However, one limitation of N-(3,4-dimethylphenyl)-2-[3-(pyridin-2-ylmethoxy)piperidin-1-yl]acetamide is its partial agonist activity at the dopamine D2 receptor. This activity may complicate the interpretation of experimental results.

Future Directions

There are several future directions for N-(3,4-dimethylphenyl)-2-[3-(pyridin-2-ylmethoxy)piperidin-1-yl]acetamide research. One direction is the development of more selective and potent analogs of N-(3,4-dimethylphenyl)-2-[3-(pyridin-2-ylmethoxy)piperidin-1-yl]acetamide. These analogs may have improved therapeutic potential for various diseases. Another direction is the investigation of the role of N-(3,4-dimethylphenyl)-2-[3-(pyridin-2-ylmethoxy)piperidin-1-yl]acetamide in other neurotransmitter systems, such as the glutamate system. Finally, the use of N-(3,4-dimethylphenyl)-2-[3-(pyridin-2-ylmethoxy)piperidin-1-yl]acetamide in combination with other drugs may be explored as a potential treatment for drug addiction and other diseases.